3-Methylbenzenesulfinic acid sodium salt
Cat. No. B3342281
Key on ui cas rn:
15898-38-1
M. Wt: 178.19 g/mol
InChI Key: DAYKJFVIXLSLSS-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US06194410B1
Procedure details
2.65 ml (42 mmol) of chloroacetonitrile were added to a suspension of 7.5 g (42 mmol) of toluene-3-sulphinic acid sodium salt in 80 ml of DMF and stirred at 100° for 1 hr. The reaction solution was evaporated, the residue was partitioned between H2O and CH2Cl2. The aqueous phase was washed three times with CH2Cl2. The combined organic phases were washed once with H2O, dried (MgSO4). filtered and evaporated. Chromatography (SiO2, CH2Cl2) yielded 2.06 g (25%) of (toluene-3-sulphonyl)-acetonitrile as a colorless oil.
Yield
25%
Identifiers
|
REACTION_CXSMILES
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Cl[CH2:2][C:3]#[N:4].[Na+].[C:6]1([CH3:15])[CH:11]=[CH:10][CH:9]=[C:8]([S:12]([O-:14])=[O:13])[CH:7]=1>CN(C=O)C>[C:6]1([CH3:15])[CH:11]=[CH:10][CH:9]=[C:8]([S:12]([CH2:2][C:3]#[N:4])(=[O:14])=[O:13])[CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
2.65 mL
|
|
Type
|
reactant
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|
Smiles
|
ClCC#N
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|
Name
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|
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Quantity
|
7.5 g
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Type
|
reactant
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Smiles
|
[Na+].C1(=CC(=CC=C1)S(=O)[O-])C
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Name
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Quantity
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80 mL
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Type
|
solvent
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Smiles
|
CN(C)C=O
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
|
stirred at 100° for 1 hr
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction solution was evaporated
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
the residue was partitioned between H2O and CH2Cl2
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WASH
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Type
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WASH
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|
Details
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The aqueous phase was washed three times with CH2Cl2
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WASH
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Type
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WASH
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|
Details
|
The combined organic phases were washed once with H2O
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporated
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC(=CC=C1)S(=O)(=O)CC#N)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.06 g | |
| YIELD: PERCENTYIELD | 25% | |
| YIELD: CALCULATEDPERCENTYIELD | 25.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
